[5-(1,3-Benzothiazol-2-yl)thiophen-2-yl]-morpholin-4-ylmethanone

• IUPAC Name: [5-(1,3-benzothiazol-2-yl)thiophen-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C16H14N2O2S2/c19-16(18-7-9-20-10-8-18)14-6-5-13(21-14)15-17-11-3-1-2-4-12(11)22-15/h1-6H,7-10H2
• InChI Key: LWNDVGCPPAOGCG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC=C(S2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol
• CAS No.: 622344-53-0

Description

[5-(1,3-Benzothiazol-2-yl)thiophen-2-yl]-morpholin-4-ylmethanone is a useful research compound. Its molecular formula is C16H14N2O2S2 and its molecular weight is 330.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . Therefore, it is plausible that [5-(1,3-Benzothiazol-2-yl)thiophen-2-yl]-morpholin-4-ylmethanone may also target the same or similar biological pathways.

Mode of Action

tuberculosis . Therefore, it is possible that this compound may interact with its targets in a similar manner, leading to the inhibition of the growth of the pathogen.

Biochemical Pathways

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity , suggesting that they may affect the biochemical pathways involved in the growth and survival of M. tuberculosis.

Result of Action

tuberculosis , suggesting that this compound may have similar effects.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives can vary depending on the specific compound. It’s important to refer to the appropriate safety data sheets for specific information.

Future Directions

Benzothiazole derivatives have shown promise in the development of new anti-tubercular compounds. Future research may focus on improving the synthetic pathways and studying the mechanism of action of these compounds.